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Compound of Interest

1-methyl-1H-pyrazole-4-
Compound Name:
sulfonamide

CAS No.: 88398-68-9

Cat. No.: B1367463

Get Quote

Executive Summary & Structural Framework

The 1-methyl-1H-pyrazole-4-sulfonamide moiety (CAS: 88398-68-9) represents a polar,
electron-deficient aromatic system. Unlike its benzene analogs, the pyrazole ring introduces
distinct dipole moments and hydrogen-bonding capabilities. Accurate characterization requires
understanding the electronic influence of the N-methyl group (electron-donating by induction)
versus the sulfonamide group at the C4 position (strongly electron-withdrawing).

Chemical Identity[1][2]
e IUPAC Name: 1-methylpyrazole-4-sulfonamide[1]

e Formula: C

H

N
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e Molecular Weight: 161.18 g/mol

e Monoisotopic Mass: 161.0259 Da

Synthesis & Sample Preparation

To ensure spectral integrity, one must understand the synthesis origin, as common impurities
(regioisomers or hydrolyzed sulfonic acids) can mimic signal patterns.

Synthesis Workflow

The standard industrial route involves the electrophilic aromatic substitution of 1-
methylpyrazole using chlorosulfonic acid, followed by ammonolysis.

. Chlorosulfonation Intermediate: Ammonolysis 1-Methyl-1H-pyrazole-
il oy el P (CISO3H, 0-60°C) »| Sulfonyl Chioride P> (NHAOH or NH3/THF)

Click to download full resolution via product page

Figure 1: Standard synthetic pathway. Note that the C4 position is electronically favored for
electrophilic attack, minimizing regioisomeric byproducts.

Sample Preparation for Spectroscopy[3][4]

e NMR: Dissolve 5-10 mg in DMSO-d

o Why: Chloroform-d (CDCI

) often leads to broad or invisible sulfonamide (-SO
NH

) proton peaks due to rapid exchange or poor solubility. DMSO-d
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stabilizes these protons via hydrogen bonding, appearing as a distinct singlet.

e |IR: Prepare a KBr pellet or use ATR (Attenuated Total Reflectance) on the neat solid.

e Mass Spec: Dissolve in Methanol/Water (50:50) with 0.1% Formic Acid for ESI+.

Spectroscopic Data Analysis[5][6]

A. Nuclear Magnetic Resonance (NMR)
The

H NMR spectrum is characterized by the asymmetry introduced by the N-methyl group,
rendering the H3 and H5 protons chemically non-equivalent.

H NMR Data (400 MHz, DMSO-d
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C NMR Data (100 MHz, DMSO-d

e 39.5 ppm: N-CH

(Often obscured by DMSO solvent septet; look for distinct peak).

e 124.0 ppm:C-4 (Quaternary, attached to Sulfur).
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e 132.5 ppm:C-5 (Adjacent to N-Me).

e 138.0 ppm:C-3 (Adjacent to N-unsubstituted).

B. Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the sulfonyl group vibrations. The "Tongues and Swords"
diagnostic approach confirms the primary amine and the sulfone.

Wavenumber (cm

Vibration Mode Intensity Notes
)
Doublet characteristic
3350, 3260 \-H Stretch Medi 7 prmay
: edium ida (-
(Sym/Asym) sulfonamide (-NH
).
3120 C-H Stretch (Ar) Weak Pyrazole ring C-H.
Critical Diagnostic.
0=S=0 Stretch )
1340 — 1360 Strong "Sword-like" sharp
(Asym)
peak.
1150 -1170 0=S=0 Stretch (Sym)  Strong Critical Diagnostic.
C=N/C=C Ring ) Pyrazole skeletal
1550 — 1600 Medium o
Stretch vibrations.

C. Mass Spectrometry (ESI-MS)

In Electrospray lonization (Positive Mode), the molecule protonates readily at the pyridinic
nitrogen (N2).

e Observed lon:

e Adducts:

Fragmentation Pathway (MS/MS)
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The fragmentation usually involves the ejection of the stable sulfur dioxide molecule or the loss
of the amino group.

Parent lon [M+H]+
m/z 162

Loss of NH3 Loss of SO2
[M+H - 17]+ (Rearrangement)
m/z 145 m/z ~98

Methyl-Pyrazole Cation

m/z 81

Click to download full resolution via product page

Figure 2: Proposed fragmentation pattern for structural confirmation. The stability of the
pyrazole ring often preserves the N-N bond until high collision energies are applied.

Quality Control & Troubleshooting
When analyzing data for this compound, researchers frequently encounter specific artifacts.
e The "Water" Peak in DMSO:

o Observation: A sharp signal at 3.33 ppm in

H NMR.

o Impact: Can integrate incorrectly if the N-Me group (3.89 ppm) is not resolved.
o Solution: Dry the sample or use a water-suppression pulse sequence if quantifying.
 Sulfonic Acid Hydrolysis:

o Observation: Disappearance of the NH

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1367463/docs?utm_src=pdf-body-img#technical-whitepaper-spectroscopic-characterization-of-1-methyl-1h-pyrazole-4-sulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

doublet in IR (3300 cm
) and appearance of a broad OH stretch (2500-3000 cm
).

o Cause: Moisture exposure during storage converts the sulfonamide back to sulfonic acid.

o Remedy: Recrystallize from Ethanol/Water.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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